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Compound of Interest

Compound Name: Fumiporexant

Cat. No.: B15619218

This document provides a comprehensive protocol for the safe and compliant disposal of
Fumiporexant, a novel research compound. Given the potential for unknown hazards
associated with a new chemical entity, these procedures are designed to provide a high level of
protection for laboratory personnel and the environment. Strict adherence to these guidelines is
mandatory for all researchers, scientists, and drug development professionals handling
Fumiporexant waste.

Hazard Assessment and Personal Protective
Equipment (PPE)

Due to the unknown toxicological and ecotoxicological profile of Fumiporexant, it must be
handled as a hazardous substance. All personnel involved in the disposal process must wear
appropriate personal protective equipment (PPE) to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE) for Fumiporexant Disposal
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PPE Category Item Specification

Must provide a complete seal
) Safety Goggles or a Face
Eye Protection ) around the eyes to protect
Shield ,
against splashes.

Nitrile or neoprene gloves are
] ] ] recommended. Check for any
Hand Protection Chemical-Resistant Gloves ) )
signs of degradation before

use.

A long-sleeved, knee-length
Body Protection Laboratory Coat coat is required to protect

against skin contact.

All handling of Fumiporexant
) waste should be conducted
Respiratory Fume Hood o - ]
within a certified chemical

fume hood.

Waste Segregation and Container Management

Proper segregation and containment of Fumiporexant waste are critical to prevent accidental
reactions and ensure compliant disposal.

Table 2: Fumiporexant Waste Stream Management
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. Labeling .
Waste Type Container Type . Storage Location
Requirements
"Hazardous Waste - ] )
_ _ Designated satellite
Fumiporexant (Solid)", )
Labeled, sealed, and ) accumulation area
) ) ) Date of Accumulation, o
Solid Waste chemically compatible o _ within the laboratory,
_ Principal Investigator's
container. away from
Name, and Lab ) )
. incompatibles.
Location.
"Hazardous Waste -
Fumiporexant Designated satellite
Labeled, sealed, and (Liquid)", Date of accumulation area
Liquid Waste chemically compatible ~ Accumulation, within the laboratory,
container. Principal Investigator's  away from
Name, and Lab incompatibles.
Location.
"Hazardous Sharps
_ Waste - _ _
Puncture-resistant ) Designated satellite
Sharps Waste Fumiporexant”, Date

sharps container.

of Accumulation, and

Lab Location.

accumulation area.

Empty Containers

Original or similar
non-reactive

container.

Deface original label
and affix a
"Hazardous Waste -
Empty Container

(Fumiporexant)" label.

Designated satellite

accumulation area.

All waste containers must be kept securely closed except when adding waste.[1][2] Funnels

should not be left in open containers.[1] Liquid waste containers should not be filled beyond

75% capacity to allow for vapor expansion.[3]

Disposal Procedure Workflow

The following workflow outlines the step-by-step process for the disposal of Fumiporexant

waste. This process is designed to be followed sequentially to ensure safety and compliance.
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Preparation

1. Don Appropriate PPE

Proceed when ready

Waste Handling

2. Segregate Waste at Point of Generation
ategorize waste type
3. Place Waste in Correctly Labeled Container

After adding waste

4. Securely Close Waste Container

Container is ready for storage

Storage
Y

5. Transfer Container to Satellite Accumulation Area

nsure proper segregation

6. Store Away from Incompatible Materials

Final Disposal

7. Request Waste Pickup from EHS

Upon successful collection

8. Document Waste Disposal

Click to download full resolution via product page

Caption: Fumiporexant Waste Disposal Workflow

When container is full or pickup is scheduled
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Decontamination Procedures

All surfaces and equipment that come into contact with Fumiporexant must be
decontaminated.

Experimental Protocol: Surface Decontamination

o Preparation: Prepare a decontamination solution of 70% ethanol or a suitable laboratory
disinfectant.

o Application: Liberally apply the decontamination solution to the contaminated surface.
o Contact Time: Allow the solution to remain on the surface for a minimum of 10 minutes.

» Wiping: Wipe the surface with absorbent pads, moving from the least contaminated to the
most contaminated area.

» Disposal of Wipes: Dispose of the used absorbent pads as solid Fumiporexant waste.
¢ Final Rinse: For non-sensitive surfaces, perform a final rinse with deionized water.

Spill Management

In the event of a Fumiporexant spill, immediate and appropriate action is required to mitigate
exposure and environmental contamination.

Table 3: Spill Response Protocol
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Spill Size Response Action

1. Alert personnel in the immediate area. 2.
Wearing appropriate PPE, contain the spill with
absorbent material. 3. Work from the outside of
Minor Spill the spill inwards to clean the area. 4. Place all
contaminated materials in a sealed bag and
dispose of as Fumiporexant hazardous waste.

5. Decontaminate the spill area.

1. Evacuate the laboratory immediately. 2. Alert
laboratory supervisor and Environmental Health
& Safety (EHS). 3. Prevent entry to the affected
Major Spill area. 4. Provide EHS with information on the
spilled substance. 5. Do not attempt to clean a
major spill unless you are trained and equipped

to do so.

Regulatory Compliance

All disposal activities must comply with local, state, and federal regulations for hazardous
waste. It is the responsibility of the Principal Investigator to ensure that all laboratory personnel
are trained on these procedures and that all waste is managed in a compliant manner.
Improper disposal of hazardous waste can result in significant fines and penalties.[4] Al
chemical waste must be disposed of through the institution's Environmental Health & Safety
(EHS) department or a licensed hazardous waste contractor.[2] Never dispose of
Fumiporexant waste down the drain or in the regular trash.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619218#fumiporexant-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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